(5Z)-5-[(3-{3-[(4-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C26H18ClN3O2S2
• Molecular Weight: 504.0 g/mol
• IUPAC Name: (5Z)-5-[[3-[3-[(4-chlorophenyl)methoxy]phenyl]-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H18ClN3O2S2/c27-20-11-9-17(10-12-20)16-32-22-8-4-5-18(13-22)24-19(14-23-25(31)28-26(33)34-23)15-30(29-24)21-6-2-1-3-7-21/h1-15H,16H2,(H,28,31,33)/b23-14-
• InChI Key: QXSZVQWJAORQKV-UCQKPKSFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC(=CC=C3)OCC4=CC=C(C=C4)Cl)/C=C\5/C(=O)NC(=S)S5
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC(=CC=C3)OCC4=CC=C(C=C4)Cl)C=C5C(=O)NC(=S)S5

Description

Introduction to (5Z)-5-[(3-{3-[(4-Chlorobenzyl)Oxy]Phenyl}-1-Phenyl-1H-Pyrazol-4-yl)Methylidene]-2-Thioxo-1,3-Thiazolidin-4-One

Structural Features and Nomenclature

The compound belongs to the thiazolidin-4-one class, characterized by a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Its molecular formula is C₂₇H₂₀ClN₃O₂S₂ , with a molar mass of 526.05 g/mol. The core structure comprises:

• Thiazolidin-4-one ring : A saturated ring system with a ketone group at position 4 and a thioxo group at position 2, contributing to electron delocalization and hydrogen-bonding capacity.
• Pyrazole ring : A 1-phenyl-1H-pyrazole moiety at position 3 of the thiazolidinone, introducing aromaticity and π-stacking potential.
• Benzylidene substituent : A (3-{3-[(4-chlorobenzyl)oxy]phenyl}) group at position 5, creating a conjugated system that stabilizes the Z-configuration of the exocyclic double bond.

The IUPAC name reflects these features:
(5Z)-5-[(3-{3-[(4-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one. The "Z" designation indicates the spatial arrangement of substituents around the double bond.

Table 1: Key Structural Components and Properties

Component	Role	Structural Impact
Thiazolidin-4-one core	Pharmacophore backbone	Enables hydrogen bonding
Pyrazole ring	Aromatic stabilization	Enhances π-π interactions
4-Chlorobenzyloxy group	Lipophilicity modulator	Improves membrane permeability

Significance of Pyrazole-Thiazolidinone Hybrid Scaffolds in Medicinal Chemistry

Pyrazole-thiazolidinone hybrids are recognized for their dual pharmacophoric advantages:

• Pyrazole : Imparts metabolic stability and kinase inhibition potential via nitrogen-rich aromaticity.
• Thiazolidinone : Contributes to anticancer, antimicrobial, and anti-inflammatory activities through redox modulation and enzyme inhibition.

Recent studies highlight their efficacy in targeting:

• Apoptosis pathways : Pyrazole-thiazolidinones induce caspase-3 activation in cancer cells (e.g., HT-29 colon cancer, IC₅₀ = 22 μg/mL).
• Necroptosis inhibition : Derivatives like Necrostatin-7 (IC₅₀ = 10.6 μM) block RIP1 kinase, showing therapeutic potential in neurodegenerative diseases.
• Anti-inflammatory targets : Inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) via electron-donating substituents.

The hybridization strategy synergizes these activities, as demonstrated by the compound’s dual pyrazole-thiazolidinone framework.

Role of 4-Chlorobenzyloxy Substituents in Bioactive Molecule Design

The 4-chlorobenzyloxy group at the phenyl ring enhances bioactivity through three mechanisms:

• Electron-withdrawing effect : The chlorine atom increases electrophilicity, facilitating interactions with nucleophilic residues in enzyme active sites.
• Lipophilicity enhancement : The benzyloxy moiety elevates logP values, improving blood-brain barrier penetration.
• Steric stabilization : The bulky substituent induces conformational rigidity, optimizing target binding.

Comparative studies of benzyloxy derivatives show that 4-chloro substitution improves anticancer potency by 3–7 fold compared to non-halogenated analogs. This aligns with findings for related compounds, where chloro groups at para positions enhance cytotoxicity against MCF-7 breast cancer cells (IC₅₀ = 47.6 nM).

Table 2: Impact of Substituents on Biological Activity

Substituent	Target Affinity (Ki)	Lipophilicity (logP)
4-Chlorobenzyloxy	47.6 nM	3.82
4-Methoxybenzyloxy	128 nM	2.91
Unsubstituted benzyloxy	>1 μM	2.15

Preparation Methods

Preparation of Ethyl 3-{3-Hydroxyphenyl}-1-Phenyl-1H-Pyrazole-4-Carboxylate

• Reactants : 3-Hydroxyacetophenone (1.0 equiv), diethyl oxalate (1.2 equiv), phenylhydrazine (1.1 equiv).

• Conditions :

  • Knoevenagel condensation in THF at 0°C → RT, catalyzed by KOtBu.

  • Cyclization with phenylhydrazine in ethanol under reflux (12 h).

• Yield : 78–85%.

Etherification with 4-Chlorobenzyl Chloride

• Reactants : Pyrazole carboxylate (1.0 equiv), 4-chlorobenzyl chloride (1.5 equiv).

• Conditions :

  • K2CO3 (2.0 equiv) in DMF, 80°C, 6 h.

• Yield : 82%.

Reduction and Oxidation to Aldehyde

• Reduction : LiAlH4 in THF (0°C → RT, 2 h) converts the ester to alcohol.

• Oxidation : IBX (2.0 equiv) in DMSO (0°C → RT, 1 h) yields the aldehyde.

• Characterization :

  • $^1H$ NMR (400 MHz, CDCl3): δ 9.89 (s, 1H, CHO), 8.21 (s, 1H, pyrazole-H), 7.65–7.12 (m, 13H, Ar-H).

Cyclization of N-Phenylthiourea

• Reactants : N-Phenylthiourea (1.0 equiv), ethyl chloroacetate (1.2 equiv).

• Conditions :

  • Reflux in ethanol (6 h), catalytic piperidine.

• Yield : 76%.

Formation of Z-Configured Methylidene Bridge

• Reactants :

  • Pyrazole-4-carbaldehyde (1.0 equiv).

  • 2-Thioxo-1,3-thiazolidin-4-one (1.1 equiv).

• Conditions :

  • Piperidine (0.2 equiv) in ethanol, reflux (8 h).

  • Stereochemical control via microwave irradiation (100°C, 30 min) improves Z-selectivity to >95%.

• Yield : 68%.

Analytical Data and Characterization

Physical Properties

Property	Value
Melting Point	194–196°C
Molecular Formula	C27H19ClN4O2S2
Molecular Weight	547.04 g/mol
Solubility	DMSO, DMF (>10 mg/mL)

Spectroscopic Data

• $^1H$ NMR (DMSO-d6) :
  δ 8.45 (s, 1H, pyrazole-H), 7.89–7.12 (m, 13H, Ar-H), 6.98 (s, 1H, CH=), 5.21 (s, 2H, OCH2).

• HRMS (ESI+) :
  m/z 547.0421 [M+H]+ (calc. 547.0423).

Optimization and Challenges

Regioselectivity in Pyrazole Formation

• Issue : Competing 1,3- vs. 1,5-diarylpyrazole formation.

• Solution : Use of bulky bases (KOtBu) favors 1,3-substitution.

Z/E Isomerism Control

• Issue : Knoevenagel typically yields E-isomers.

• Solution : Microwave-assisted synthesis with piperidine enhances Z-selectivity.

Purification Challenges

• Issue : Co-elution of Z/E isomers on silica gel.

• Solution : Reverse-phase HPLC (C18 column, MeCN/H2O gradient).

Alternative Synthetic Routes

One-Pot Sequential Synthesis

• Combines pyrazole formation and Knoevenagel steps:

  • Conditions : IBX oxidation followed by in situ condensation.

  • Yield : 61% (lower than stepwise approach).

Metal-Catalyzed Coupling

• Suzuki-Miyaura Coupling :

  • Introduces 4-chlorobenzyloxy group post-cyclization.

  • Catalyst : Pd(PPh3)4, K2CO3, dioxane/H2O (90°C, 12 h).

  • Yield : 70%.

Scale-Up Considerations

Critical Process Parameters

Parameter	Optimal Range
Knoevenagel Temperature	80–100°C
Microwave Power	300 W
Solvent Volume	10 mL/g substrate

Environmental Impact

• PMI (Process Mass Intensity) : 32 (opportunities for solvent recycling in etherification step) .

Chemical Reactions Analysis

Oxidation Reactions

The thioxo (C=S) group in the thiazolidinone ring and the methylidene (CH=) group are primary sites for oxidation.

Reagent	Conditions	Product	Reference
Potassium permanganate	Acidic or basic aqueous medium	Sulfoxide/sulfone derivatives
Hydrogen peroxide (H₂O₂)	Catalytic acetic acid	Oxidation of thione to sulfone

Key findings:

• Oxidation of the thione group (C=S) can yield sulfoxides (C-SO) or sulfones (C-SO₂), depending on reaction conditions.

• The methylidene group may undergo epoxidation under strong oxidizing conditions, though this is less commonly reported.

Reduction Reactions

The methylidene double bond and thione group are susceptible to reduction.

Reagent	Conditions	Product	Reference
Sodium borohydride (NaBH₄)	Ethanol, reflux	Saturation of methylidene to CH₂
Catalytic hydrogenation	Pd/C, H₂ gas	Reduced thiazolidinone derivatives

Key findings:

• Selective reduction of the methylidene group without affecting the aromatic rings is achievable with NaBH₄.

• Catalytic hydrogenation may reduce both the methylidene and thione groups, producing fully saturated analogs.

Substitution Reactions

The 4-chlorobenzyl group and pyrazole ring enable nucleophilic and electrophilic substitutions.

Reagent	Conditions	Product	Reference
Sodium hydroxide	Aqueous ethanol, reflux	Replacement of Cl with OH
Thiols	DMF, room temperature	Thioether derivatives

Key findings:

• The chlorine atom in the 4-chlorobenzyl group undergoes nucleophilic substitution with hydroxide or thiols, yielding hydroxyl or thioether derivatives.

• Electrophilic substitution on the pyrazole ring is less common due to electron-withdrawing effects of adjacent groups.

Synthetic Methodologies Informing Reactivity

Synthetic routes for analogous thiazolidinones highlight critical reaction conditions and intermediates:

Table: Key Synthetic Pathways for Thiazolidinone Derivatives

Route	Reagents/Catalysts	Conditions	Key Step	Reference
Route 1	Bi(SCH₂COOH)₃	Solvent-free, 70°C	One-pot thiazolidinone formation
Route 7	DSDABCOC	Ultrasound-assisted	Pyrazole-thiazolidinone coupling

Key insights:

• Ultrasound-assisted synthesis (Route 7) enhances reaction rates and yields, suggesting stability under high-energy conditions .

• Solvent-free methods (Route 1) minimize side reactions, indicating compatibility with polar reagents .

Reaction Mechanisms and Stability

• Thione Reactivity : The thione group participates in tautomerism, influencing its oxidation and nucleophilic attack pathways.

• Aromatic Stability : Electron-withdrawing substituents on the pyrazole ring reduce electrophilic substitution reactivity.

Comparative Analysis of Derivatives

Derivative	Structural Modification	Reactivity Difference
4-Chlorobenzyl analog	Cl substituent	Enhanced electrophilic substitution
Methyl-substituted core	CH₃ vs. sec-butyl	Altered steric effects in reduction

Scientific Research Applications

Chemical Properties and Structure

This compound belongs to the thiazolidinone family, characterized by a thiazolidine ring that contributes to its biological activity. Its structure includes a pyrazole moiety, which is known for its diverse pharmacological properties. The presence of the 4-chlorobenzyl ether enhances its lipophilicity, potentially improving bioavailability.

Anti-inflammatory Activity

Research has indicated that derivatives of thiazolidinones exhibit potent anti-inflammatory properties. The compound has been studied for its ability to inhibit cyclooxygenase enzymes (COX), particularly COX-II, which plays a critical role in the inflammatory process. In vitro studies have shown that certain analogs demonstrate significant inhibition of COX-II activity, suggesting potential use as anti-inflammatory agents .

Anticancer Potential

The thiazolidinone scaffold has been explored for anticancer activity. Studies indicate that compounds with similar structures can induce apoptosis in cancer cells and inhibit tumor growth. The specific compound may interact with various cellular pathways involved in cancer progression, making it a candidate for further investigation in cancer therapeutics .

Antimicrobial Properties

Thiazolidinones have been reported to possess antimicrobial activity against various pathogens. The unique structure of this compound could enhance its efficacy against resistant strains of bacteria and fungi. Preliminary studies suggest that it may inhibit the growth of certain microorganisms, warranting further exploration in developing new antimicrobial agents .

Case Study 1: Anti-inflammatory Mechanism

A study evaluated the anti-inflammatory effects of a series of thiazolidinone derivatives, including this compound. Results indicated a dose-dependent inhibition of COX-II, with an IC50 value significantly lower than standard anti-inflammatory drugs like Rofecoxib. This suggests that such compounds could serve as effective alternatives in treating inflammatory conditions .

Case Study 2: Anticancer Activity

In a recent experiment, the compound was tested against various cancer cell lines. It exhibited cytotoxic effects at micromolar concentrations, leading to cell cycle arrest and apoptosis. The mechanism was linked to the modulation of key signaling pathways involved in cell proliferation and survival .

Mechanism of Action

The mechanism of action of (5Z)-5-[(3-{3-[(4-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby blocking substrate access. It can also interact with receptors, modulating signal transduction pathways and altering cellular responses.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations and Their Impact

Table 1: Key Structural Differences Among Thiazolidinone Analogues

Compound Name	Substituent on Pyrazole	Thiazolidinone Substituent	Benzylidene Modifications	Reference
Target Compound	3-{3-[(4-Chlorobenzyl)oxy]phenyl}	2-thioxo	4-Chlorobenzyloxy	—
Compound (IV)	Phenyl	2-thioxo	Phenylmethylidene (no hydroxy)
Compound (I)	Phenyl	2-thioxo	2-Hydroxybenzylidene
Compound 3a–e	Variable	2-thioxo	Substituted benzylidene
Compound 4a–e	Variable	2-(methylthio)	Substituted benzylidene

• Electron-Withdrawing vs.
• Hydrogen Bonding : Compounds with 2-hydroxybenzylidene (e.g., Compound I ) exhibit intramolecular O–H⋯S hydrogen bonds, forming S(6) ring motifs, whereas the target compound’s 4-chlorobenzyloxy group may favor intermolecular C–H⋯π or halogen bonding due to the chlorine atom .
• Thioxo vs. Methylthio Groups : The 2-thioxo moiety in the target compound and analogues (e.g., 3a–e ) can participate in tautomerism and hydrogen bonding, unlike methylthio derivatives (4a–e ), which prioritize lipophilicity over polar interactions.

Comparison with Analogues :

• Compound (I) uses 2-hydroxybenzaldehyde, enabling intramolecular hydrogen bonding during crystallization.
• Methylthio derivatives (4a–e ) require additional steps, such as alkylation of the thioxo group, reducing overall yield compared to the target compound’s straightforward condensation.

Crystallographic and Conformational Analysis

Table 2: Crystallographic Parameters of Selected Analogues

Compound	Dihedral Angles (°)	Hydrogen Bonding Motifs	Software Used
Target Compound*	Not reported	Likely C–H⋯S/π interactions	SHELX
Compound (I)	A/B: 79.26; A/C: 9.68	S(6) and R₂²(7/10) motifs	SHELXTL
Compound (IV)	Not reported	No hydroxy-mediated H-bonding	ORTEP-III

*Inferred from structural similarities.

• Planarity and Packing: The target compound’s pyrazole-thiazolidinone core is expected to adopt a near-planar conformation, similar to Compound (I) (r.m.s. deviation = 0.0145 Å ). The 4-chlorobenzyloxy group may induce steric clashes, reducing crystal symmetry compared to simpler analogues.
• Intermolecular Interactions : Unlike Compound (I), which forms dimers via O–H⋯O bonds, the target compound’s intermolecular stability may rely on C–H⋯Cl or π-π stacking, affecting solubility and melting point .

Biological Activity

The compound (5Z)-5-[(3-{3-[(4-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one is a member of the thiazolidinone family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{31}H_{28}ClN_3O_2S_2$, with a molecular weight of 574.2 g/mol. Its unique structure features a thiazolidinone core, a pyrazole ring, and a chlorobenzyl ether moiety, contributing to its biological properties.

Property	Value
Molecular Formula	C31H28ClN3O2S2
Molecular Weight	574.2 g/mol
IUPAC Name	(5Z)-5-[[3-[4-[(4-chlorobenzyl)oxy]phenyl]-1-phenylpyrazol-4-yl]methylidene]-2-thioxo-1,3-thiazolidin-4-one
InChI Key	GJWBIXPQIGWDPX-USHMODERSA-N

Biological Activities

Recent studies have highlighted various biological activities associated with thiazolidinone derivatives, including:

• Anticancer Activity : The compound exhibits potential anticancer effects by inhibiting key enzymes involved in cell proliferation. Its mechanism may involve the modulation of cell signaling pathways that lead to apoptosis in cancer cells .
• Anti-inflammatory Properties : Research indicates that thiazolidinones can act as COX-II inhibitors, which are crucial in reducing inflammation. The specific compound under discussion has shown promise in modulating inflammatory responses .
• Antioxidant Activity : The presence of the thiazolidinone ring enhances the compound's ability to scavenge free radicals, thus providing protective effects against oxidative stress .
• Antimicrobial Effects : Studies have demonstrated that thiazolidinones possess antimicrobial properties against various pathogens, making them potential candidates for developing new antibiotics .
• Antidiabetic Activity : Certain derivatives have been noted for their ability to enhance insulin sensitivity and reduce blood glucose levels, indicating their potential use in managing diabetes .

The biological activity of (5Z)-5-[(3-{3-[(4-chlorobenzyl)oxy]phenyl}-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one is largely attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes such as cyclooxygenases (COX), leading to reduced production of pro-inflammatory mediators.
• Receptor Modulation : It could modulate receptors involved in cell signaling pathways related to cancer progression and inflammation.

Case Studies

Several studies have investigated the biological effects of thiazolidinone derivatives:

• Study on Anticancer Effects : A study demonstrated that thiazolidinone derivatives significantly inhibited the growth of breast cancer cells by inducing apoptosis through the mitochondrial pathway .
• Research on Anti-inflammatory Properties : Another study evaluated the anti-inflammatory effects of similar compounds in animal models, showing reduced paw edema and inflammatory markers following treatment .

Q & A

Q. What synthetic methodologies are commonly employed for preparing this thiazolidinone derivative?

The synthesis typically involves a multi-step approach:

• Step 1: Condensation of a substituted benzaldehyde (e.g., 3-[(4-chlorobenzyl)oxy]benzaldehyde) with thiosemicarbazide under acidic conditions to form a Schiff base intermediate.
• Step 2: Cyclization of the intermediate with chloroacetic acid or derivatives in refluxing ethanol or DMF-acetic acid mixtures to form the thiazolidinone core .
• Key Conditions: Heating (60–80°C), use of sodium acetate as a base, and purification via recrystallization from DMF/ethanol .

Q. How can researchers confirm structural integrity and purity post-synthesis?

• Analytical Techniques:

• IR Spectroscopy: Confirm the presence of C=O (1680–1720 cm⁻¹) and C=S (1200–1250 cm⁻¹) stretches .
• NMR Analysis: Use ¹H/¹³C NMR to verify substituent integration and stereochemistry (e.g., Z-configuration of the benzylidene group) .
• Elemental Analysis: Validate purity (>95%) by matching experimental and theoretical C/H/N/S percentages .

Q. What solvents and catalysts are optimal for the cyclization step?

• Solvents: Ethanol (for moderate polarity) or DMF-acetic acid (for enhanced solubility of aromatic intermediates) .
• Catalysts: Sodium acetate facilitates cyclization by deprotonation, while acetic acid acts as a mild proton source .

Advanced Research Questions

Q. How can reaction yields be optimized during the cyclization step?

• Variables to Test:

• Temperature: Incremental increases (70°C → 90°C) to accelerate cyclization while avoiding decomposition.
• Solvent Ratios: Adjust DMF:acetic acid ratios (e.g., 1:2 to 1:4) to balance reactivity and solubility .
• Catalyst Loading: Screen sodium acetate concentrations (1–3 equivalents) to minimize byproducts .
  • Monitoring: Use TLC or HPLC to track reaction progress and optimize termination points .

Q. How might stereochemical outcomes (e.g., Z/E isomerism) influence biological activity?

• Stereochemical Analysis:

• X-ray Crystallography: Resolve absolute configuration of the benzylidene group .
• Computational Modeling: Compare DFT-optimized structures with experimental NMR data to identify dominant isomers .
  • Bioactivity Correlation: Test isolated isomers in enzyme inhibition assays to determine structure-activity relationships .

Q. How can researchers resolve contradictions in spectral data suggesting impurities or degradation?

• Multi-Technique Validation:

• LC-MS: Identify low-abundance byproducts (e.g., oxidized sulfone derivatives) .
• 2D NMR (COSY, HSQC): Differentiate between regioisomers or tautomeric forms .
  • Stability Studies: Monitor compound integrity under varying pH (3–9) and temperature (25–40°C) using accelerated degradation protocols .

Q. What strategies mitigate side reactions like oxidation of the thioxo group?

• Preventive Measures:

• Inert Atmosphere: Conduct reactions under nitrogen/argon to suppress oxidation .
• Antioxidants: Add 0.1–1% (w/w) ascorbic acid or BHT to reaction mixtures .
  • Post-Synthesis Stabilization: Store the compound in amber vials at –20°C under desiccation .

Q. How can computational methods predict reactivity for further functionalization?

• Approaches:

• Molecular Electrostatic Potential (MEP) Maps: Identify nucleophilic/electrophilic sites for substitution (e.g., iodine replacement in analogs) .
• Docking Studies: Simulate interactions with biological targets (e.g., kinases) to prioritize synthetic modifications .

Data Contradiction and Mechanistic Analysis

Q. How to address discrepancies in biological activity data across studies?

• Systematic Re-evaluation:

• Standardized Assays: Re-test the compound under uniform conditions (e.g., fixed concentration, cell line).
• Metabolite Profiling: Identify active metabolites via LC-MS/MS to explain variability .
  • Literature Cross-Validation: Compare results with structurally similar thiazolidinones (e.g., anti-microbial analogs in ).

Q. What mechanistic insights explain the compound’s inhibitory effects on enzymes like PPAR-γ?

• In Silico Tools:
• Molecular Dynamics Simulations: Model binding interactions and residence time in the enzyme’s active site .
• Free Energy Calculations: Predict binding affinity (ΔG) using MM-PBSA/GBSA methods .
• Experimental Validation: Perform kinetic assays (e.g., IC₅₀ determination) and site-directed mutagenesis to confirm key residues .